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Compound of Interest

Compound Name:
2-(2-Aminoethoxy)-3-nitropyridine

dihydrochloride

CAS No.: 1423025-70-0

Cat. No.: B1447959

Get Quote

Executive Summary
Product Focus: 2-(2-Aminoethoxy)-3-nitropyridine dihydrochloride (CAS: N/A for specific

salt, Free base analog often custom synthesized). Application: Pharmaceutical intermediate

analysis, impurity profiling, and structural elucidation.[1]

This guide serves as a technical comparison and optimization manual for the Mass

Spectrometry (MS) analysis of 2-(2-Aminoethoxy)-3-nitropyridine. Unlike standard

"datasheets," this document analyzes the fragmentation mechanics of the molecule to help

analysts distinguish it from structural isomers (e.g., 4-nitro variants) and optimize Multiple

Reaction Monitoring (MRM) transitions.

Key Finding: While Atmospheric Pressure Chemical Ionization (APCI) is often cited for

nitropyridines, the dihydrochloride salt form of this molecule necessitates Electrospray

Ionization (ESI) in positive mode for maximum sensitivity. High-energy Collision Induced
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Dissociation (CID) is required to break the robust ether linkage, revealing diagnostic pyridinol

fragments.

Structural & Physicochemical Context
To understand the fragmentation, we must first analyze the target structure.

Core Scaffold: Pyridine ring (electron-deficient).[1]

Substituent 1 (Pos 3): Nitro group (-NO₂). Highly electron-withdrawing; prone to "nitro-nitrite"

rearrangement or radical loss.

Substituent 2 (Pos 2): 2-Aminoethoxy group (-O-CH₂-CH₂-NH₂). The primary amine provides

the dominant protonation site ([M+H]⁺).

Salt Form: Dihydrochloride (2HCl). Increases water solubility and ensures the molecule is

pre-charged in acidic media.

Molecular Weight (Free Base): ~183.16 Da Target Ion [M+H]⁺: m/z 184.17

Comparative Analysis: Ionization & Method
Selection
This section compares the performance of the target molecule under different MS conditions to

establish the "Golden Method."

Comparison 1: Ionization Source (ESI vs. APCI)
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Feature
Method A: ESI

(Recommended)
Method B: APCI (Alternative)

Mechanism
Ion evaporation from charged

droplets.

Gas-phase chemical ionization

(Corona Discharge).

Suitability

High. The 2HCl salt is ionic

and polar. ESI preserves the

protonated amine without

thermal degradation.

Low to Medium. Requires

thermal vaporization. The nitro

group is thermally labile and

may degrade before ionization.

Sensitivity
Excellent (pg/mL range).

Stable [M+H]⁺ signal.

Poor. High background noise;

potential for in-source

fragmentation (loss of NO₂).

Adducts
Forms [M+H]⁺, [M+Na]⁺,

[M+K]⁺.[2]

Predominantly [M+H]⁺, but

often sees radical cations

[M]⁺•.

Expert Insight: Use ESI in Positive Mode. The primary amine on the ethoxy chain has a high

proton affinity (pKa ~9-10). In acidic mobile phases (0.1% Formic Acid), this amine is fully

protonated, providing an intense molecular ion at m/z 184.

Comparison 2: Fragmentation Energy (Low vs. High CE)
Parameter

Low Collision Energy (10-15

eV)

High Collision Energy (30-45

eV)

Goal
Quantitation (SIM/MRM

Parent).

Structural Elucidation / isomer

differentiation.

Dominant Ion
m/z 184 (Parent). Minimal

fragmentation.

m/z 138 (Loss of NO₂), m/z

139 (Ether cleavage).

Specificity
Low. Isomers (e.g., 4-nitro)

have same mass.

High. The ratio of NO₂ loss vs.

Ether cleavage distinguishes

isomers.
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The fragmentation of 2-(2-Aminoethoxy)-3-nitropyridine is driven by two competing pathways:

Nitro-loss and Ether-cleavage.

Pathway A: The Nitro-Nitrite Rearrangement (Diagnostic)
Nitroaromatics often undergo a rearrangement where the oxygen from the nitro group attacks

the ring carbon, followed by the loss of NO (30 Da) or NO₂ (46 Da).

Transition: m/z 184 → m/z 138 (Loss of NO₂).

Mechanism: Direct radical cleavage of the C-N bond connecting the nitro group to the

pyridine ring.

Pathway B: Inductive Ether Cleavage (Side Chain)
The ether oxygen is protonated (or the charge migrates there), leading to the cleavage of the

alkyl-oxygen bond.

Transition: m/z 184 → m/z 140/139.

Loss: Loss of the aminoethyl chain (C₂H₇N, 45 Da).[3] This leaves a 3-nitropyridin-2-ol cation

species.

Pathway C: Small Molecule Neutral Loss
Transition: m/z 184 → m/z 167.

Loss: Loss of Ammonia (NH₃, 17 Da) from the terminal amine. This is common in primary

amines but usually requires lower energy than the skeletal cleavages above.

Summary Table of Transitions (For MRM Setup)
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Precursor
(m/z)

Product (m/z)
Collision
Energy (eV)

Loss Identity Purpose

184.2 167.1 15 -NH₃ (Ammonia)
Confirmation

(Soft)

184.2 138.1 25 -NO₂ (Nitro)
Quantifier (High

Intensity)

184.2 122.1 35
-NO₂ + -O

(Rearrangement)
Qualifier

184.2 111.0 40
Ring

Fragmentation
Structural ID

Experimental Protocol: Optimized LC-MS Workflow
Objective: To achieve separation and sensitive detection of the target molecule in a plasma or

reaction mixture matrix.

Step 1: Sample Preparation
Stock Solution: Dissolve 1 mg of 2-(2-Aminoethoxy)-3-nitropyridine 2HCl in 1 mL of 50:50

Water:Methanol. (Note: Do not use pure organic solvent initially; the salt requires water for

solubility).

Working Standard: Dilute to 100 ng/mL in Mobile Phase A.

Step 2: LC Conditions
Column: C18 Polar-Embedded or HILIC (Recommended due to the polar amine tail).

Alternative: Waters Atlantis T3 or Phenomenex Kinetex Biphenyl (2.1 x 50 mm, 1.7 µm).

Mobile Phase A: Water + 0.1% Formic Acid (Proton source).

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient:
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0-1 min: 5% B (Hold for polar retention).

1-4 min: 5% -> 60% B.

4-5 min: 95% B (Wash).

Flow Rate: 0.4 mL/min.

Step 3: MS Source Parameters (ESI+)
Capillary Voltage: 3.0 kV (Standard ESI).

Cone Voltage: 30 V (Optimize to prevent in-source fragmentation of the nitro group).

Desolvation Temp: 400°C.

Gas Flow: 800 L/Hr (N₂).

Visualization of Pathways[1]
Diagram 1: Analytical Method Development Workflow
This flowchart illustrates the decision matrix for selecting the optimal ionization and

fragmentation parameters.
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Analyte: 2-(2-Aminoethoxy)-3-nitropyridine 2HCl

Solubility Check
(Salt Form -> Polar)

Select Ionization Source

ESI (+)
(Preferred for Salts/Polars)

High Polarity

APCI (+)
(Risk of Thermal Degradation)

If Non-Polar (Rare)

Q1 Full Scan (m/z 50-300)

Observe [M+H]+ = 184

Collision Energy Ramping
(10 -> 50 eV)

Low CE (15eV)
Loss of NH3 (m/z 167)

High CE (30eV)
Loss of NO2 (m/z 138)

Final MRM Method
184 -> 138 (Quant)
184 -> 167 (Qual)

Click to download full resolution via product page
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Caption: Decision tree for optimizing LC-MS parameters, highlighting the selection of ESI+ and

specific collision energies for quantitation vs. qualification.

Diagram 2: Proposed Fragmentation Pathway
This diagram visualizes the mechanistic cleavage of the molecule inside the collision cell.

[M+H]+
m/z 184

Loss of NH3
(-17 Da)

Low Energy

Nitro Loss
(-NO2, 46 Da)

Med Energy

Ether Cleavage
(-C2H5N)

High Energy

Fragment A
m/z 167

Fragment B
m/z 138

Fragment C
(Pyridinol Core)

m/z ~139

Click to download full resolution via product page

Caption: Mechanistic fragmentation pathway showing the three primary dissociation routes:

Ammonia loss, Nitro group ejection, and Ether linkage cleavage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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